Cas no 1858788-55-2 (3-(3,3-Difluorocyclobutyl)-2,2-dimethylpropanoic acid)
1858788-55-2 structure
Product Name:3-(3,3-Difluorocyclobutyl)-2,2-dimethylpropanoic acid
CAS No:1858788-55-2
MF:C9H14F2O2
MW:192.203070163727
CID:5955367
PubChem ID:131111159
Update Time:2024-01-11
3-(3,3-Difluorocyclobutyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1948025
- 1858788-55-2
- 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid
- 3-(3,3-Difluorocyclobutyl)-2,2-dimethylpropanoic acid
-
- Inchi: 1S/C9H14F2O2/c1-8(2,7(12)13)3-6-4-9(10,11)5-6/h6H,3-5H2,1-2H3,(H,12,13)
- InChI Key: DTDXKLSPWJYHNX-UHFFFAOYSA-N
- SMILES: FC1(CC(CC(C(=O)O)(C)C)C1)F
Computed Properties
- Exact Mass: 192.09618601g/mol
- Monoisotopic Mass: 192.09618601g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
3-(3,3-Difluorocyclobutyl)-2,2-dimethylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1948025-0.05g |
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid |
1858788-55-2 | 95% | 0.05g |
$202.0 | 2023-09-17 | |
| Enamine | EN300-1948025-0.1g |
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid |
1858788-55-2 | 95% | 0.1g |
$301.0 | 2023-09-17 | |
| Enamine | EN300-1948025-0.25g |
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid |
1858788-55-2 | 95% | 0.25g |
$431.0 | 2023-09-17 | |
| Enamine | EN300-1948025-0.5g |
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid |
1858788-55-2 | 95% | 0.5g |
$679.0 | 2023-09-17 | |
| Enamine | EN300-1948025-1.0g |
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid |
1858788-55-2 | 95% | 1g |
$871.0 | 2023-05-26 | |
| Enamine | EN300-1948025-2.5g |
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid |
1858788-55-2 | 95% | 2.5g |
$1707.0 | 2023-09-17 | |
| Enamine | EN300-1948025-5.0g |
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid |
1858788-55-2 | 95% | 5g |
$2525.0 | 2023-05-26 | |
| Enamine | EN300-1948025-10.0g |
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid |
1858788-55-2 | 95% | 10g |
$3746.0 | 2023-05-26 | |
| Enamine | EN300-1948025-1g |
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid |
1858788-55-2 | 95% | 1g |
$871.0 | 2023-09-17 | |
| Enamine | EN300-1948025-5g |
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid |
1858788-55-2 | 95% | 5g |
$2525.0 | 2023-09-17 |
3-(3,3-Difluorocyclobutyl)-2,2-dimethylpropanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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